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Get Quote

Diaplasinin, also known as PAI-749, is a small molecule inhibitor of plasminogen activator inhibitor-1

(PAI-1) [1] [2]. PAI-1 is a serine protease inhibitor (serpin) that plays a critical role in regulating fibrinolysis,

the process of breaking down blood clots [3] [4]. By inhibiting PAI-1, Diaplasinin promotes fibrinolytic

activity and has demonstrated antithrombotic efficacy in research settings [1]. Its development is relevant

for conditions like cardiovascular diseases and cancer metastasis, where PAI-1 is a significant risk factor [3]

[4].

Summary of Quantitative Data

The table below summarizes key quantitative data for Diaplasinin from the search results:

Parameter Value Experimental Context / Notes

IC₅₀ (PAI-1
Inhibition)

295 nM [1] [2] Primary activity measurement.

IC₅₀ (tPA
preservation)

157 nM [1] Preservation of tissue-type plasminogen activator activity in
the presence of PAI-1.

IC₅₀ (uPA
preservation)

87 nM [1] Preservation of urokinase-type plasminogen activator activity
in the presence of PAI-1.
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Parameter Value Experimental Context / Notes

Apparent Kd
(Binding)

254 nM [1] Measured by fluorescence quenching of fluorophore-tagged
PAI-1 (PAI-NBD119).

Molecular Weight 501.62 g/mol
[1] [2]

Formula: C₃₂H₃₁N₅O [1] [2]

CAS Number 481631-45-2
[1] [2]

---

Experimental Protocols

The following protocols are based on standard biochemical assays mentioned in the search results. Specific

details such as buffer compositions, incubation times, and equipment models should be determined based on

your specific laboratory setup.

Protocol 1: In Vitro PAI-1 Inhibition Assay (Chromogenic Assay)

This protocol measures the ability of Diaplasinin to prevent PAI-1 from inhibiting its target protease.

Principle: A target protease (e.g., tPA or uPA) cleaves a synthetic chromogenic substrate, releasing a
colored product (para-nitroaniline, pNA) measurable at 405 nm. Active PAI-1 inhibits the protease,

reducing signal. Diaplasinin's inhibition of PAI-1 restores protease activity and color development [3].
Materials:

Recombinant active PAI-1 protein.
Target protease (tPA or uPA).

Chromogenic substrate for the protease (e.g., Pefachrome tPA) [3].
Diaplasinin stock solution (e.g., 10 mM in DMSO).

Reaction buffer (e.g., Tris-buffered saline, pH 7.4).
96-well microplate and plate reader.

Procedure:
Pre-incubation: In a microplate, mix Diaplasinin (at various concentrations) with a fixed

concentration of PAI-1. Include a control with PAI-1 but no inhibitor. Incubate for 30-60 minutes
at 25°C or 37°C.
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Protease Reaction: Add the target protease to all wells and incubate for a fixed period (e.g., 15

minutes) to allow PAI-1 to inhibit the protease.
Substrate Detection: Add the chromogenic substrate to initiate the reaction.

Measurement: Immediately monitor the increase in absorbance at 405 nm over 30-60 minutes.
Data Analysis: Calculate the rate of substrate cleavage (ΔA405/min) for each well. Plot the

rate against the log of Diaplasinin concentration to determine the IC₅₀ value.

Protocol 2: Plasma Clot Lysis Assay

This functional assay evaluates the profibrinolytic efficacy of Diaplasinin in a more physiologically relevant

environment [3].

Principle: A fibrin clot is formed in plasma. The time taken for the clot to dissolve is measured.

Diaplasinin, by inhibiting PAI-1, should accelerate clot lysis.
Materials:

Pooled normal human plasma [3].
Calcium chloride (CaCl₂).

Thrombin.
Tissue-type plasminogen activator (tPA).

Diaplasinin stock solution.
DMSO vehicle control.

Procedure:
Sample Preparation: Incubate plasma with a range of Diaplasinin concentrations or vehicle

control for 15 minutes.
Clot Formation: In each well, mix the plasma sample with tPA and CaCl₂. Initiate clot formation

by adding a low concentration of thrombin.
Kinetic Measurement: Monitor turbidity at 405 nm in a plate reader. Clot formation increases

absorbance, and lysis decreases it.
Data Analysis: Determine the time from clot formation (maximum absorbance) to 50% lysis for

each sample. Plot lysis time against Diaplasinin concentration to determine the effective
concentration.

Protocol 3: Binding Affinity Measurement via Fluorescence
Quenching

This biophysical assay characterizes the direct interaction between Diaplasinin and PAI-1 [1].
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Principle: A fluorophore is attached to PAI-1 (e.g., at a specific cysteine). Binding of Diaplasinin
quenches the fluorescence of the fluorophore, allowing for the calculation of the apparent dissociation
constant (Kd).

Materials:
Fluorophore-tagged PAI-1 (e.g., PAI-NBD119) [1].

Diaplasinin stock solution.
Fluorescence spectrophotometer.

Assay buffer.
Procedure:

Titration: Place a fixed concentration of fluorophore-tagged PAI-1 in a cuvette.
Measurement: Record the fluorescence emission intensity at the appropriate wavelength.

Addition: Sequentially add small volumes of Diaplasinin stock solution, mixing thoroughly and
recording the fluorescence after each addition.

Data Analysis: Plot the change in fluorescence (ΔF) against the concentration of Diaplasinin.
Fit the data to a binding model (e.g., one-site specific binding) to determine the apparent Kd.

Experimental Workflow & PAI-1 Inhibition Pathway

The following diagrams, created using Graphviz, illustrate the logical workflow for profiling Diaplasinin

and its mechanism of action.

Diagram 1: Diaplasinin Profiling Workflow

This chart outlines a logical sequence of experiments for characterizing a PAI-1 inhibitor like Diaplasinin.
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Diagram 2: PAI-1 Inhibition Mechanism
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This diagram illustrates the core biochemical mechanism of how Diaplasinin inhibits PAI-1 to promote

fibrinolysis.
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Important Notes for Researchers

Solubility and Handling: Diaplasinin is typically dissolved in DMSO for stock solutions (e.g., 10-125
mM). It is hygroscopic, and fresh DMSO aliquots are recommended for solubility [1].

Controlled Substance: Please be aware that one supplier lists Diaplasinin as a controlled
substance not for sale in all territories [1].
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Context from Related Research: A study on a different PAI-1 inhibitor (AZ3976) revealed a

mechanism involving binding to a latent form of PAI-1 and accelerating its transition from the active
state [3]. Furthermore, one study noted that PAI-749 was tested ex vivo in human blood using a

Badimon chamber and was found not to have an effect on thrombus formation or fibrinolysis in that
specific model [3]. This highlights the importance of model selection and that efficacy in one assay

does not guarantee it in all systems.

Information Gaps and Further Research

The search results available through this process are limited. To create fully detailed Application Notes and

Protocols, you would need to consult additional sources such as:

The primary scientific literature where Diaplasinin was first reported.
Full-text papers that specifically use Diaplasinin in their methodology.

Supplier technical data sheets, which sometimes contain more detailed application notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. medchemexpress.com/ diaplasinin .html [medchemexpress.com]

2. Diaplasinin [apexbt.com]

3. Characterization of a Small Molecule Inhibitor of Plasminogen ... [pmc.ncbi.nlm.nih.gov]

4. Distinct encounter complexes of PAI‐1 with plasminogen ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Introduction to Diaplasinin (PAI-749)]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b538532#diaplasinin-research-methodology]

Disclaimer & Data Validity:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3543036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3543036/
https://www.smolecule.com/products/s538532?utm_src=pdf-body
https://www.smolecule.com/products/s538532?utm_src=pdf-body
https://www.smolecule.com/products/s538532?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/diaplasinin.html
https://www.apexbt.com/diaplasinin-ba8055.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3543036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815334/
https://www.smolecule.com/products/b538532#diaplasinin-research-methodology
https://www.smolecule.com/products/b538532#diaplasinin-research-methodology
https://www.smolecule.com/products/s538532?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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